N,N-dimethyl-2-[(3-methylbenzoyl)amino]benzamide

• Molecular Formula: C17H18N2O2
• Molecular Weight: 282.34 g/mol
• IUPAC Name: N,N-dimethyl-2-[(3-methylbenzoyl)amino]benzamide
• InChI: InChI=1S/C17H18N2O2/c1-12-7-6-8-13(11-12)16(20)18-15-10-5-4-9-14(15)17(21)19(2)3/h4-11H,1-3H3,(H,18,20)
• InChI Key: YZQAXIGGTZBOTR-UHFFFAOYSA-N
• SMILES: CC1=CC=CC(=C1)C(=O)NC2=CC=CC=C2C(=O)N(C)C
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC2=CC=CC=C2C(=O)N(C)C

Description

N,N-dimethyl-2-[(3-methylbenzoyl)amino]benzamide, also known as DMBA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DMBA is a benzamide derivative that has been synthesized using different methods such as the Friedel-Crafts acylation reaction.

Mechanism of Action

N,N-dimethyl-2-[(3-methylbenzoyl)amino]benzamide exerts its biological effects by inhibiting the activity of specific enzymes and proteins that are involved in various cellular processes. This compound has been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression. Inhibition of HDACs by this compound leads to the activation of tumor suppressor genes, which in turn inhibits the growth of cancer cells.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects such as the inhibition of cell proliferation, induction of apoptosis, and inhibition of angiogenesis. This compound has also been found to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N,N-dimethyl-2-[(3-methylbenzoyl)amino]benzamide in lab experiments is its ability to inhibit the growth of cancer cells, which makes it a valuable tool for cancer research. However, one of the limitations of using this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for the use of N,N-dimethyl-2-[(3-methylbenzoyl)amino]benzamide in scientific research. One potential application is in the development of new anticancer drugs that target specific enzymes and proteins. Additionally, this compound can be used as a building block for the synthesis of new materials with unique properties. Furthermore, this compound can be used in the development of new diagnostic tools for cancer detection.

Synthesis Methods

The synthesis of N,N-dimethyl-2-[(3-methylbenzoyl)amino]benzamide involves the reaction of 3-methylbenzoyl chloride with N,N-dimethylaniline in the presence of anhydrous aluminum chloride as a catalyst. This reaction results in the formation of this compound, which can be purified using column chromatography.

Scientific Research Applications

N,N-dimethyl-2-[(3-methylbenzoyl)amino]benzamide has been used extensively in scientific research for its potential applications in various fields such as cancer research, drug development, and material science. This compound has been found to exhibit anticancer properties by inhibiting the growth of cancer cells. Additionally, this compound has been used as a building block for the synthesis of various drugs and materials.